An approach to the assessment of the quality of environmental monitoring data
Journal of Environmental Monitoring Pub Date: DOI: 10.1039/A806978F
Abstract
This paper reports an approach to the assessment of the validity of environmental monitoring data-a ‘data filter’. The strategy has been developed through the UK National Marine Analytical Quality Control (AQC) Scheme for application to data collected for the UK National Marine Monitoring Plan, although the principles described are applicable more widely. The proposed data filter is divided into three components: Part A, ‘QA/QC’-an assessment of the laboratory's practices in Quality Assurance/Quality Control; Part B, ‘fitness for purpose’-an evaluation of the standard of accuracy that can be demonstrated by activities in (A), in relation to the intended application of the data; and Part C, the overall assessment on which data will be accepted as usable or rejected as being of suspect quality. A pilot application of the proposed approach is reported. The approach described in this paper is intended to formalise the assessment of environmental monitoring data for fitness for a chosen purpose. The issues important to fitness for purpose are discussed and assigned a relative priority order on which to judge the reliability/usefulness of monitoring data.
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